Cas no 851781-62-9 (N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851781-62-9
• MF: C₂₃H₂₂N₄O₆S₂
• MW: 514.573982715607
• CID: 6399966
• PubChem ID: 4459607
• Update Time: 2025-08-01

N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• N-(4-(5-(3-nitrophenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• Ethanesulfonamide, N-[4-[4,5-dihydro-5-(3-nitrophenyl)-1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
• AKOS008147241
• F0622-0116
• 851781-62-9
• N-{4-[1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• N-[4-[2-(benzenesulfonyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• Z815263956

• Inchi： 1S/C23H22N4O6S2/c1-2-34(30,31)25-19-13-11-17(12-14-19)22-16-23(18-7-6-8-20(15-18)27(28)29)26(24-22)35(32,33)21-9-4-3-5-10-21/h3-15,23,25H,2,16H2,1H3
• InChI Key： NOJFDNGMNWMKPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C2C=CC=C(C=2)[N+](=O)[O-])CC(C2C=CC(=CC=2)NS(CC)(=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 514.09807678g/mol
• Monoisotopic Mass: 514.09807678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 692.3±65.0 °C(Predicted)
• pka: 8.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851781-62-9): A Comprehensive Overview

N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851781-62-9) is a specialized sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both benzenesulfonyl and nitrophenyl groups in its structure makes it a valuable candidate for studying enzyme inhibition and receptor modulation.

The compound's molecular formula is C₂₃H₂₁N₃O₅S₂, and it features a dihydro-1H-pyrazole core, which is a common scaffold in medicinal chemistry. Researchers are particularly interested in its potential as a selective inhibitor for various biological targets, given its structural complexity and functional group diversity. The 3-nitrophenyl moiety, in particular, is known to enhance binding affinity in many therapeutic contexts.

Recent studies have explored the role of N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide in modulating inflammatory pathways. With the growing focus on anti-inflammatory drug development, this compound's ability to interact with key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX) has been a hot topic. Its sulfonamide group is also being investigated for its potential in designing novel antibiotics, addressing the global challenge of antimicrobial resistance.

In the context of cancer research, this compound has shown promise in preliminary screenings for its ability to inhibit cell proliferation. The nitrophenyl group is often associated with redox-active properties, which could be leveraged in targeted therapies. Additionally, its pyrazole ring is a known pharmacophore in kinase inhibitors, making it a candidate for oncology applications.

The synthesis of N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Researchers are optimizing these methods to improve yield and purity, which is critical for scaling up production. The compound's stability under various conditions is also being studied to ensure its suitability for long-term storage and formulation.

From a commercial perspective, the demand for sulfonamide-based compounds like this one is rising, driven by their versatility in drug design. Pharmaceutical companies are increasingly interested in licensing such molecules for further development. The compound's CAS No. 851781-62-9 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance.

In summary, N-{4-1-(benzenesulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide represents a fascinating area of research with broad implications for medicine and biotechnology. Its structural features and biological activity profile make it a compelling subject for future studies, particularly in the realms of inflammation, infection, and oncology. As scientific understanding of this compound deepens, its potential to contribute to next-generation therapeutics becomes increasingly evident.